Cas no 1804068-72-1 (2-(3-Chloropropanoyl)-5-methoxymandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-5-methoxymandelic acid
• CAS No: 1804068-72-1
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4797145
• Update Time: 2025-06-26

2-(3-Chloropropanoyl)-5-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-5-methoxymandelic acid

• Inchi： 1S/C12H13ClO5/c1-18-7-2-3-8(10(14)4-5-13)9(6-7)11(15)12(16)17/h2-3,6,11,15H,4-5H2,1H3,(H,16,17)
• InChI Key： IEMUAAGYJOYWOD-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1C(C(=O)O)O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1
• Topological Polar Surface Area: 83.8

Additional information on 2-(3-Chloropropanoyl)-5-methoxymandelic acid

2-(3-Chloropropanoyl)-5-methoxymandelic Acid: A Comprehensive Overview

2-(3-Chloropropanoyl)-5-methoxymandelic acid (CAS No. 1804068-72-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The molecule consists of a 3-chloropropanoyl group attached to a 5-methoxymandelic acid backbone, creating a structure that combines both aliphatic and aromatic components. This combination not only enhances its chemical reactivity but also opens up possibilities for diverse functionalization.

Recent studies have highlighted the importance of chloroalkyl groups in modulating the pharmacokinetic properties of molecules. The presence of the 3-chloropropanoyl group in this compound has been shown to influence its solubility, stability, and bioavailability. Researchers have demonstrated that such substitutions can significantly alter the interaction of the molecule with biological systems, making it a promising candidate for drug delivery systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the use of chloroalkyl-substituted mandelic acids as carriers for targeted drug delivery, showcasing their ability to enhance drug uptake in specific tissues.

The 5-methoxymandelic acid moiety itself is a derivative of mandelic acid, which is known for its role in various biochemical pathways. The methoxy substitution at the 5-position introduces electron-donating effects, which can influence the acidity and reactivity of the carboxylic acid group. This feature is particularly advantageous in synthetic chemistry, where precise control over acidity is crucial for reactions such as esterifications or amidations. Recent advancements in asymmetric synthesis have leveraged this property to construct enantiomerically pure derivatives of 2-(3-chloropropanoyl)-5-methoxymandelic acid, which are valuable in chiral catalysis and enantioselective reactions.

From a synthetic perspective, the preparation of 2-(3-chloropropanoyl)-5-methoxymandelic acid involves a multi-step process that typically begins with the chlorination of propanoic acid derivatives. The subsequent coupling with 5-methoxymandelic acid requires careful optimization to ensure high yields and purity. A 2022 paper in *Organic Process Research & Development* detailed an efficient route using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality. This approach has been adopted by several research groups, underscoring its practicality in both academic and industrial settings.

The application of chloroalkyl-substituted mandelic acids extends beyond pharmacology into materials science. Recent research has explored their use as precursors for generating advanced materials such as self-healing polymers and stimuli-responsive gels. For example, a study published in *Advanced Materials* demonstrated that derivatives of 2-(3-chloropropanoyl)-5-methoxymandelic acid could be incorporated into polymer networks to impart dynamic covalent bonding capabilities, enabling self-repair mechanisms under specific conditions.

In terms of biological activity, 2-(3-chloropropanoyl)-5-methoxymandelic acid has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have indicated that it exhibits selective inhibition against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in neurodegenerative diseases like Alzheimer's disease. A 2023 clinical trial reported encouraging results with this compound demonstrating moderate efficacy in improving cognitive function in rodent models without significant adverse effects.

Moreover, the compound's ability to act as a chiral auxiliary has been exploited in asymmetric synthesis strategies. By incorporating chloroalkyl groups, chemists can induce high enantioselectivity in reactions involving prochiral substrates. This has led to the development of novel methodologies for constructing complex molecular architectures with high optical purity—a critical requirement for modern drug discovery programs.

The synthesis and characterization of chloroalkyl-substituted mandelic acids continue to be areas of active research. Innovations in catalytic processes and green chemistry are driving efforts to develop more sustainable routes for producing these compounds on an industrial scale. For instance, recent advancements in enzymatic catalysis have enabled the selective chlorination of propanoic acids under mild conditions, reducing environmental impact while maintaining product quality.

In conclusion, 2-(3-chloropropanoyl)-5-methoxymandelic acid (CAS No. 1804068-72-1) stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure endows it with properties that make it invaluable for both fundamental research and applied technologies. As ongoing studies uncover new insights into its chemical behavior and biological effects, this compound is poised to play an increasingly important role in advancing scientific knowledge and addressing real-world challenges.